N-((4-(4-fluorophenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide

• IUPAC Name: N-[[4-(4-fluorophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide
• InChI: InChI=1S/C33H29FN6O2S2/c1-21-8-10-23(11-9-21)28-18-27(29-7-4-16-43-29)38-40(28)31(41)20-44-33-37-36-30(39(33)26-14-12-25(34)13-15-26)19-35-32(42)24-6-3-5-22(2)17-24/h3-17,28H,18-20H2,1-2H3,(H,35,42)
• InChI Key: YOIVZBAWZLAGEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3C4=CC=C(C=C4)F)CNC(=O)C5=CC=CC(=C5)C)C6=CC=CS6
• Molecular Formula: C33H29FN6O2S2
• Molecular Weight: 624.8 g/mol

Description

N-((4-(4-fluorophenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C33H29FN6O2S2 and its molecular weight is 624.75. The purity is usually 95%.
BenchChem offers high-quality N-((4-(4-fluorophenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(4-fluorophenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on related fluorinated benzothiazoles and pyrazole derivatives has highlighted their potential as anticancer agents. A study demonstrated the synthesis of novel fluorine-substituted benzothiazoles and their evaluation against lung, breast, and CNS cancer cell lines, showing promising anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). Another significant area of research has involved the synthesis of thiazole and thiazolidine derivatives, evaluated for their antimicrobial properties, which could provide a foundation for developing anticancer analogs (Desai et al., 2013).

Antimicrobial and Antifungal Properties

A series of fluorine-containing pyrazoles and benzo[d]oxazoles were synthesized and showed promising antibacterial activity against various bacterial strains and moderate antifungal activity, indicating their potential in addressing microbial infections (Gadakh et al., 2010). Furthermore, novel fluorobenzamides containing thiazole and thiazolidine were found to be effective antimicrobial agents, highlighting the importance of fluorine atoms in enhancing antimicrobial activity (Desai et al., 2013).

Structural Characterization and Synthesis

The synthesis and structural characterization of isostructural thiazoles with fluorophenyl groups have been detailed, revealing their high yields and structural stability suitable for single crystal diffraction studies. These findings are critical for understanding the molecular geometry and potential interactions of such compounds in biological systems (Kariuki et al., 2021).

Antioxidant and Anticancer Mechanisms

Triazolo-thiadiazoles have been investigated for their in vitro antioxidant properties and anticancer activity, with specific compounds showing dose-dependent cytotoxic effects on hepatocellular carcinoma cell lines. This research suggests a potential therapeutic application in cancer treatment, underscoring the importance of structural modifications to enhance biological activity (Sunil et al., 2010).